N-(3-chloro-2-methylphenyl)-4-propoxybenzamide

• Molecular Formula: C17H18ClNO2
• Molecular Weight: 303.8 g/mol
• IUPAC Name: N-(3-chloro-2-methylphenyl)-4-propoxybenzamide
• InChI: InChI=1S/C17H18ClNO2/c1-3-11-21-14-9-7-13(8-10-14)17(20)19-16-6-4-5-15(18)12(16)2/h4-10H,3,11H2,1-2H3,(H,19,20)
• InChI Key: UEJHZNIIHUDCPT-UHFFFAOYSA-N
• SMILES: CCCOC1=CC=C(C=C1)C(=O)NC2=C(C(=CC=C2)Cl)C

Description

N-(3-chloro-2-methylphenyl)-4-propoxybenzamide, also known as CMPOB, is a chemical compound that has been studied for its potential applications in scientific research. This compound is known to have various biochemical and physiological effects, and its mechanism of action has been investigated extensively.

Mechanism of Action

The mechanism of action of N-(3-chloro-2-methylphenyl)-4-propoxybenzamide involves the inhibition of the Akt/mTOR signaling pathway. This pathway is known to play a crucial role in cell growth and proliferation, and its dysregulation has been linked to various diseases, including cancer. N-(3-chloro-2-methylphenyl)-4-propoxybenzamide inhibits this pathway by binding to the ATP-binding site of Akt, which prevents its activation.
Biochemical and Physiological Effects:
N-(3-chloro-2-methylphenyl)-4-propoxybenzamide has been found to have various biochemical and physiological effects. This compound has been shown to induce apoptosis in cancer cells, inhibit cell growth and proliferation, and inhibit the invasion and migration of cancer cells. N-(3-chloro-2-methylphenyl)-4-propoxybenzamide has also been found to have anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(3-chloro-2-methylphenyl)-4-propoxybenzamide in lab experiments is its specificity towards the Akt/mTOR signaling pathway. This allows researchers to target this pathway specifically, without affecting other pathways. However, one of the limitations of using N-(3-chloro-2-methylphenyl)-4-propoxybenzamide is its low solubility in water, which makes it difficult to administer in vivo.

Future Directions

There are several future directions for research on N-(3-chloro-2-methylphenyl)-4-propoxybenzamide. One of the most promising directions is the development of analogs of N-(3-chloro-2-methylphenyl)-4-propoxybenzamide with improved solubility and bioavailability. Another direction is the investigation of the synergistic effects of N-(3-chloro-2-methylphenyl)-4-propoxybenzamide with other anticancer agents. Additionally, the potential applications of N-(3-chloro-2-methylphenyl)-4-propoxybenzamide in other diseases, such as neurodegenerative diseases, should be explored.

Synthesis Methods

The synthesis of N-(3-chloro-2-methylphenyl)-4-propoxybenzamide involves the reaction of 3-chloro-2-methylbenzoic acid with propylamine, followed by the reaction of the resulting amide with 4-bromoanisole. The final product is obtained by reacting the intermediate with hydrochloric acid. The overall yield of this synthesis method is around 50%.

Scientific Research Applications

N-(3-chloro-2-methylphenyl)-4-propoxybenzamide has been studied for its potential applications in various scientific research fields. One of the most significant applications of N-(3-chloro-2-methylphenyl)-4-propoxybenzamide is in the field of cancer research. N-(3-chloro-2-methylphenyl)-4-propoxybenzamide has been found to inhibit the growth of cancer cells by inducing apoptosis, which is programmed cell death. This compound has been shown to be effective against various types of cancer cells, including breast cancer, lung cancer, and prostate cancer.